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Compound Name:
2,2',3,4,4',5,5'-

Heptachlorobiphenyl

Cat. No.: B050437 Get Quote

An Objective Comparison of Polychlorinated Biphenyl (PCB) 180 Levels Across Diverse

Environmental Matrices

This guide provides a comparative analysis of Polychlorinated Biphenyl (PCB) 180

concentrations in various environmental matrices, including soil, sediment, water, air, and biota.

The data presented is compiled from multiple scientific studies to offer a broad overview for

researchers, scientists, and professionals in drug development and environmental health. PCB

180 is one of the seven indicator PCB congeners frequently monitored in environmental

samples due to its prevalence and persistence.[1][2]

Data Presentation: PCB 180 Concentrations
The following table summarizes the quantitative data on PCB 180 and total PCB

concentrations found in different environmental settings. Concentrations can vary significantly

based on proximity to historical contamination sources, regional emission patterns, and the

physicochemical properties of the matrix.
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Environmental Matrix PCB Concentration Range Location/Study Details

Sediment
ΣPCBs: 0.20 to 2.99 µg/kg (dry

weight)[3]

Coastal environments, with

higher levels near urban and

industrial discharge zones.[3]

ΣPCBs: 4.18 to 4601 ng/g (dry

weight)[3]

Various bays, with the

maximum concentration being

in the higher range compared

to other studies.[3]

ΣPCBs: 0.12 to 1.25 ng/g[4]

Beiluo River, China.

Considered low potential risk.

[4]

ΣPCBs: 1621.03 to 2748.17

µg/kg[5]

River Otamiri, exceeding

USEPA guidelines.[5]

Soil ΣPCBs:

Greenhouse and open-field

agricultural soils across China.

[6]

Total PCBs: 5.6 to 56.6 µg/kg

(dry weight)[7]

Yellow River Delta, China.

PCB-180 was a major

congener, contributing 17.1%

in the oil field and 28.5% in the

estuary.[7]

ΣPCBs: 20 to 1700 ng/g (dry

weight)[8]

Residential soils in East

Chicago, Indiana, an area with

a history of heavy industry.[8]

General Contaminated Soils:

Can be several orders of

magnitude higher than the

typical <100 µg/kg.[9]

Hazardous waste sites can

have maximum concentrations

as high as 750 mg/kg.[9]

Water
ΣPCBs: Generally <0.1 µg/L in

drinking water.[9]

Drinking water is not

considered a significant

exposure pathway.[9]
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ΣPCBs: 622.87 to 935.84 ng/L

Surface water samples from

River Otamiri, exceeding

USEPA guidelines.[5]

Air & Indoor Dust

PCB 180: Detected more

frequently and at higher

concentrations in Seattle area

carpet dust compared to

Detroit and Los Angeles.[10]

Study of 1,187 homes in four

U.S. sites. The usual detection

limit was 20.8 ng/g.[10]

Median Indoor Air ΣPCBs: 318

ng/m³

U.S. EPA study of six school

buildings constructed between

the late 1950s and early

1970s.[11]

ΣPCBs in Air: 0.007–0.04

ng/m³ (winter) and 0.03–0.24

ng/m³ (summer)[12]

Spatial and temporal variations

observed, with higher levels in

summer.[12]

Biota (Fish & Wildlife)
ΣPCBs in Catfish: 4.13 to 542

ng/g (wet weight)[3]

Varies based on sampling

location (in-channel vs.

tributary).[3]

ΣPCBs in Turtle Livers: 0.002

to 0.480 mg/kg (wet mass)[3]

Red-eared slider turtles from

ponds near a Gaseous

Diffusion Plant.[3]

ΣPCBs in Fish: 26.6 to 4550

pg/g (wet weight)

Fish from the Antioquia

Region, Colombia. The study

noted that PCB 138, 153, and

180 are highly persistent.

Experimental Protocols
The analysis of PCB 180 in environmental matrices involves a multi-step process, including

sample collection, extraction, cleanup, and instrumental analysis.[13]

1. Sample Collection and Preparation:
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Soil and Sediment: Samples are typically collected as grab samples.[13] For analysis, they

are often air-dried, sieved to remove large debris, and homogenized. For soil extraction, a

sample (e.g., 2-20 grams) is mixed with a drying and dispersing agent like diatomaceous

earth.[14]

Water: Grab samples are collected in contaminant-free containers. PCBs may be

concentrated from water onto sorbents.[13]

Biota: Tissue samples are dissected and homogenized. Due to the lipophilic nature of PCBs,

lipids are often extracted from the tissue for analysis.[15][16]

2. Extraction: The goal of extraction is to separate PCBs from the sample matrix.[13]

Soxhlet Extraction: A classic and robust method used for solid samples like soil, sediment,

and tissue.[13]

Pressurized Fluid Extraction (PFE) / Accelerated Solvent Extraction (ASE): A faster,

automated method that uses elevated temperatures and pressures to extract analytes from

solid samples with reduced solvent consumption.[14]

Solid-Phase Extraction (SPE): Commonly used for water samples, where water is passed

through a solid sorbent cartridge that retains the PCBs. The PCBs are then eluted with a

small volume of solvent.[13]

3. Cleanup: Crude extracts from environmental samples contain co-extracted interfering

compounds (e.g., lipids, humic acids) that must be removed before instrumental analysis.[13]

Gel Permeation Chromatography (GPC): Separates PCBs from larger molecules like lipids.

Adsorption Chromatography: Columns packed with materials like Florisil, silica gel, or

alumina are used to separate PCBs from other co-extractives.[13][15] Activated carbon can

be used for separating planar PCBs.[15]

4. Instrumental Analysis:

Gas Chromatography (GC): High-resolution capillary GC columns are essential for

separating individual PCB congeners.[17]
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Detection:

Electron Capture Detector (ECD): Historically used and very sensitive to halogenated

compounds like PCBs.[17]

Mass Spectrometry (MS): The preferred method for modern analysis. It provides definitive

identification and quantification of individual congeners like PCB 180 by their mass-to-

charge ratio.[17][18] Analysis is often performed in Selected Ion Monitoring (SIM) mode for

enhanced sensitivity and selectivity.[14]

Mandatory Visualization
The following diagram illustrates a generalized workflow for the analysis of PCB 180 in

environmental soil and sediment samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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